1-[1-(3-p-Tolyloxy-propyl)-1H-benzoimidazol-2-yl]-ethanol

• IUPAC Name: 1-[1-[3-(4-methylphenoxy)propyl]benzimidazol-2-yl]ethanol
• InChI: InChI=1S/C19H22N2O2/c1-14-8-10-16(11-9-14)23-13-5-12-21-18-7-4-3-6-17(18)20-19(21)15(2)22/h3-4,6-11,15,22H,5,12-13H2,1-2H3
• InChI Key: VWDKXSYZXPNSHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCCN2C3=CC=CC=C3N=C2C(C)O
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

The compound “1-[1-(3-p-Tolyloxy-propyl)-1H-benzoimidazol-2-yl]-ethanol” is a chemical substance with the molecular formula C13H16N2O. It is offered by certain chemical suppliers, indicating its use in various applications.

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C13H16N2O. Detailed structural analysis can be facilitated by tools like the Automated Topology Builder (ATB) and Repository, which are used for the development of molecular force fields for Molecular Dynamics or Monte Carlo simulations of biomolecular systems.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of “1-[1-(3-p-Tolyloxy-propyl)-1H-benzoimidazol-2-yl]-ethanol”:

Pharmaceutical Development

1-[1-(3-p-Tolyloxy-propyl)-1H-benzoimidazol-2-yl]-ethanol has shown potential in pharmaceutical development, particularly as a lead compound for designing new drugs. .

Antimicrobial Agents

This compound has demonstrated significant antimicrobial activity against a range of bacterial and fungal pathogens. .

Anticancer Research

In the field of oncology, 1-[1-(3-p-Tolyloxy-propyl)-1H-benzoimidazol-2-yl]-ethanol is being investigated for its anticancer properties . .

Neuroprotective Agents

Research has indicated that this compound may have neuroprotective effects , which could be beneficial in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. .

Biochemical Research Tools

Finally, this compound is also being used as a biochemical research tool to study various biological processes. Its unique chemical properties make it useful in probing the mechanisms of action of different enzymes and receptors, thereby contributing to a deeper understanding of cellular functions.

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Future Directions

The future directions for the use and study of this compound are not directly available from the retrieved data. Its potential applications could be inferred from the contexts in which similar compounds are used, such as in the development of new therapeutics.